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This technical guide provides an in-depth analysis of the spectroscopic data for (2R)-1-
methoxypropan-2-amine (CAS No. 99636-38-1), a chiral amine of interest in pharmaceutical
and agrochemical research. The following sections detail the expected Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule.

Introduction

(2R)-1-methoxypropan-2-amine is a chiral primary amine with the molecular formula
C4H11NO and a molecular weight of 89.14 g/mol .[1][2] Its structure consists of a propane
backbone with a methoxy group at the C1 position and an amine group at the chiral center, C2.
Understanding the spectroscopic signature of this molecule is fundamental for its identification,
purity assessment, and structural elucidation in various research and development settings.

It is important to note that in a standard (achiral) spectroscopic measurement, enantiomers
such as (2R)- and (2S)-1-methoxypropan-2-amine are indistinguishable.[3][4] Therefore, the
data presented herein, sourced for the racemic mixture known as methoxyisopropylamine, is
representative of the individual enantiomers in an achiral environment.
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Molecular Structure and Spectroscopic Correlation

The key to interpreting the spectroscopic data lies in understanding the chemical environment

of each atom within the molecule.

Caption: Molecular structure of (2R)-1-methoxypropan-2-amine with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For a chiral molecule in an achiral solvent, the NMR spectra of the two enantiomers

are identical.[4]

'H NMR Spectroscopy

The *H NMR spectrum of 1-methoxypropan-2-amine will exhibit distinct signals corresponding
to the chemically non-equivalent protons in the molecule.

Experimental Protocol: tH NMR A sample of 1-methoxypropan-2-amine is dissolved in a
deuterated solvent, typically chloroform-d (CDCIs) or deuterium oxide (D20), containing a small
amount of tetramethylsilane (TMS) as an internal standard (O ppm). The spectrum is then
acquired on a standard NMR spectrometer.
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Chemical Shift
Protons (3) ppm Multiplicity
(Predicted)

Integration

Rationale

-NH:z 0.5-5.0 Broad singlet

2H

The chemical
shift is highly
variable and
depends on
concentration,
solvent, and
temperature. The
protons are
exchangeable,
leading to a

broad signal.

-CH(NH2) ~2.8-3.2 Multiplet

1H

This proton is
deshielded by
the adjacent
electron-
withdrawing
amine group. It
will be split by
the protons on
the neighboring
CHz and CHs

groups.
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These protons
are adjacent to
the chiral center
and the oxygen
atom, leading to

-CH2-O ~3.2-35 Multiplet 2H a downfield shift.
They are
diastereotopic
and may appear
as a complex

multiplet.

The methyl

group attached

to the oxygen is
] in a distinct

-O-CHs ~3.3 Singlet 3H )

chemical

environment,

appearing as a

sharp singlet.

This methyl
group is adjacent
to the chiral

-CH-CHs ~1.0-1.2 Doublet 3H center's CH
group and will be
splitinto a
doublet.

Rationale for Experimental Choices:

o Solvent: CDCIs is a common choice for its ability to dissolve a wide range of organic
compounds. D20 can also be used and is particularly useful for identifying the -NHz protons,
as they will exchange with deuterium, causing their signal to disappear from the spectrum.

 Internal Standard: TMS is used as a universal reference point (0 0.0 ppm) for chemical shifts
in 1H NMR spectroscopy.[5]
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3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.

Experimental Protocol: 33C NMR The sample is prepared as for *H NMR. The 3C NMR
spectrum is typically acquired with proton decoupling to simplify the spectrum to a series of
single lines for each unique carbon atom.

Chemical Shift (6) ppm .
Carbon . Rationale
(Predicted)

The carbon atom bonded to
CH(NH-2) ~45 - 55 the nitrogen is significantly
deshielded.

The carbon atom bonded to
the oxygen atom experiences

CH2-O ~70-80 a strong deshielding effect,
shifting it significantly
downfield.

The methoxy carbon is also
-O-CHs ~55 - 65 deshielded by the attached

oxygen.

The terminal methyl carbon is

in a relatively shielded
-CH-CHs ~15-25 _

environment and appears

upfield.

Rationale for Experimental Choices:

o Proton Decoupling: This technique simplifies the spectrum by removing the splitting of
carbon signals by attached protons, resulting in a single peak for each chemically equivalent
carbon atom, which aids in interpretation.[6]

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol: IR For a liquid sample like 1-methoxypropan-2-amine, the IR spectrum
is most conveniently obtained using an Attenuated Total Reflectance (ATR) accessory. A drop
of the neat liquid is placed on the ATR crystal, and the spectrum is recorded. Alternatively, a
thin film of the liquid can be prepared between two salt plates (e.g., NaCl or KBr).

Wavenumber (cm~12) Vibration Type Functional Group

3300 - 3500 N-H stretch Primary Amine (-NH2)
2850 - 3000 C-H stretch Alkanes (-CH, -CHz, -CHs)
1590 - 1650 N-H bend (scissoring) Primary Amine (-NHz2)
1070 - 1150 C-O stretch Ether (-O-)

1000 - 1250 C-N stretch Aliphatic Amine

Rationale for Experimental Choices:

o ATR-FTIR: This is a modern, rapid, and non-destructive method for obtaining IR spectra of
liquid and solid samples, requiring minimal sample preparation.

e Neat Liquid: As 1-methoxypropan-2-amine is a liquid at room temperature, running the
spectrum of the pure substance provides a strong signal without interference from solvents.

[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule upon ionization.

Experimental Protocol: MS The sample is introduced into the mass spectrometer, often via gas
chromatography (GC-MS) for volatile liquids. In the ion source, the molecules are ionized,
typically by electron impact (El). The resulting ions are then separated based on their mass-to-
charge ratio (m/z).
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Expected Fragmentation Pattern:

e Molecular lon (M*): The molecular ion peak is expected at m/z = 89, corresponding to the
molecular weight of C4H11NO. According to the nitrogen rule, a molecule with an odd number
of nitrogen atoms will have an odd molecular weight, which is consistent with the observed

mass.[7]

o Base Peak: The most abundant fragment ion, known as the base peak, is often the result of
alpha-cleavage. For 1-methoxypropan-2-amine, the most likely alpha-cleavage is the loss of
a methyl radical (*CHs) to form a resonance-stabilized iminium ion.

o [CH30OCH2CH(NH2)CHs]*s - [CH3OCH2CH=NH2]* + *CHs (m/z = 74)
o Other Significant Fragments:
o Loss of a methoxy radical (*OCHs) leading to a fragment at m/z = 58.
o Loss of the aminomethyl group (*CHzNH3) leading to a fragment at m/z = 59.

o A prominent peak at m/z = 44 is likely due to the [CH(NH2)CHs]* fragment resulting from
cleavage of the C1-C2 bond.

Fragment
[C3HBNO]+
m/z =74

- »CH3 (Alpha-cleavage (Base Peak)

Molecular lon Fragment
[C4H11NO]+e --OCHS3 P [C3H8N]+
m/z = 89 - *CH20CH3 m/z = 58
Fragment

[C2H6N]+

m/z = 44

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 1-methoxypropan-2-amine in mass

spectrometry.
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Rationale for Experimental Choices:

» Electron Impact (El): El is a hard ionization technique that causes extensive fragmentation,
providing a detailed fragmentation pattern that is useful for structural elucidation and creating
a reproducible "fingerprint” of the molecule.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive analytical profile of
(2R)-1-methoxypropan-2-amine. The *H and 3C NMR spectra define the carbon-hydrogen
framework, the IR spectrum confirms the presence of key functional groups (amine and ether),
and the mass spectrum establishes the molecular weight and characteristic fragmentation
patterns. This information is invaluable for researchers and scientists in confirming the identity
and purity of this chiral building block in drug development and other scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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